Cas no 881943-23-3 (N-3-(benzylsulfanyl)-4-hydroxynaphthalen-1-yl-4-chlorobenzene-1-sulfonamide)

• Product Name: N-3-(benzylsulfanyl)-4-hydroxynaphthalen-1-yl-4-chlorobenzene-1-sulfonamide
• CAS No: 881943-23-3
• MF: C₂₃H₁₈ClNO₃S₂
• MW: 455.976922512054
• CID: 6221679
• PubChem ID: 24320234
• Update Time: 2025-07-28

N-3-(benzylsulfanyl)-4-hydroxynaphthalen-1-yl-4-chlorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-3-(benzylsulfanyl)-4-hydroxynaphthalen-1-yl-4-chlorobenzene-1-sulfonamide
• F1566-0338
• 881943-23-3
• AKOS016370980
• CHEMBL3186791
• VU0464622-1
• N-(3-benzylsulfanyl-4-hydroxynaphthalen-1-yl)-4-chlorobenzenesulfonamide
• N-[3-(benzylsulfanyl)-4-hydroxynaphthalen-1-yl]-4-chlorobenzene-1-sulfonamide
• N-(3-(benzylthio)-4-hydroxynaphthalen-1-yl)-4-chlorobenzenesulfonamide

• Inchi： 1S/C23H18ClNO3S2/c24-17-10-12-18(13-11-17)30(27,28)25-21-14-22(29-15-16-6-2-1-3-7-16)23(26)20-9-5-4-8-19(20)21/h1-14,25-26H,15H2
• InChI Key： JOBOUHZRPDYTED-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(NC1C=C(C(=C2C=CC=CC=12)O)SCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 455.0416635g/mol
• Monoisotopic Mass: 455.0416635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on N-3-(benzylsulfanyl)-4-hydroxynaphthalen-1-yl-4-chlorobenzene-1-sulfonamide

Recent Advances in the Study of N-3-(benzylsulfanyl)-4-hydroxynaphthalen-1-yl-4-chlorobenzene-1-sulfonamide (CAS: 881943-23-3)

In recent years, the compound N-3-(benzylsulfanyl)-4-hydroxynaphthalen-1-yl-4-chlorobenzene-1-sulfonamide (CAS: 881943-23-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a scaffold for drug development. The unique structural features of this compound, including the benzylsulfanyl and chlorobenzene moieties, contribute to its biological activity and make it a subject of ongoing investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of N-3-(benzylsulfanyl)-4-hydroxynaphthalen-1-yl-4-chlorobenzene-1-sulfonamide. One notable area of research involves its interaction with specific protein targets, such as carbonic anhydrases and tyrosine kinases, which are implicated in various disease pathways. Advanced computational modeling and X-ray crystallography have been employed to characterize the binding modes and affinity of this compound, providing insights into its potential as a lead molecule for further optimization.

In addition to its role as a potential therapeutic agent, N-3-(benzylsulfanyl)-4-hydroxynaphthalen-1-yl-4-chlorobenzene-1-sulfonamide has also been explored for its utility in chemical biology probes. Researchers have utilized this compound to study cellular processes, such as signal transduction and protein-protein interactions, due to its ability to selectively modify target proteins. Recent publications have highlighted its application in fluorescence-based assays and activity-based protein profiling, further expanding its versatility in biomedical research.

The synthesis and optimization of N-3-(benzylsulfanyl)-4-hydroxynaphthalen-1-yl-4-chlorobenzene-1-sulfonamide have also been a focal point of recent investigations. Novel synthetic routes have been developed to improve yield and purity, while structural analogs have been designed to enhance bioavailability and reduce off-target effects. These efforts have been supported by high-throughput screening and structure-activity relationship (SAR) studies, which have identified key modifications that influence the compound's efficacy and selectivity.

Despite the progress made, challenges remain in the development of N-3-(benzylsulfanyl)-4-hydroxynaphthalen-1-yl-4-chlorobenzene-1-sulfonamide as a viable therapeutic candidate. Issues such as metabolic stability, pharmacokinetics, and potential toxicity require further investigation. Ongoing preclinical studies aim to address these concerns and pave the way for future clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this research into practical solutions for unmet medical needs.

In conclusion, N-3-(benzylsulfanyl)-4-hydroxynaphthalen-1-yl-4-chlorobenzene-1-sulfonamide (CAS: 881943-23-3) represents a promising compound with diverse applications in chemical biology and drug discovery. Continued research into its mechanisms of action, structural optimization, and therapeutic potential will undoubtedly contribute to advancements in the field. This brief highlights the latest findings and underscores the importance of interdisciplinary collaboration in unlocking the full potential of this intriguing molecule.